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Compound of Interest

Compound Name: Arylomycin B3

Cat. No.: B15581949 Get Quote

Essential Safety and Handling Guide for
Arylomycin B3
Disclaimer: No official Safety Data Sheet (SDS) for Arylomycin B3 is publicly available. This

guide is based on general safety protocols for handling novel, potent research compounds and

should be supplemented by a thorough risk assessment and consultation with your institution's

Environmental Health and Safety (EHS) department. Always assume the compound is

hazardous in the absence of complete safety data.

Arylomycin B3 is a microbial metabolite and a structural analog of other arylomycin antibiotics.

[1] Due to its potential biological activity, it is crucial to handle this compound with appropriate

safety precautions to minimize exposure to researchers and the environment.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment ensemble is mandatory when handling

Arylomycin B3. The following table summarizes the required PPE for various laboratory

operations involving this compound.
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Operation
Eye & Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing of

Powders

Chemical splash

goggles and face

shield

Double nitrile

gloves

Disposable gown

with tight-fitting

cuffs

NIOSH-approved

respirator (e.g.,

N95)

Preparation of

Solutions

Chemical splash

goggles

Double nitrile

gloves

Fully-buttoned

laboratory coat

Work in a

certified chemical

fume hood

Conducting

Reactions

Chemical splash

goggles

Double nitrile

gloves (or other

chemically

resistant gloves

based on

reactants)

Fully-buttoned

laboratory coat

Work in a

certified chemical

fume hood

Waste Disposal
Chemical splash

goggles

Double nitrile

gloves

Fully-buttoned

laboratory coat

Not generally

required if

handling closed

containers

Note: Always inspect PPE for integrity before use. Do not wear laboratory PPE outside of

designated lab areas.

Physicochemical Properties
Understanding the basic physicochemical properties of Arylomycin B3 can inform safe

handling and storage procedures.
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Property Value

Chemical Formula C42H59N7O13[1]

Molecular Weight 869.96 g/mol [1]

Predicted Boiling Point 1194.2 ± 65.0 °C[2]

Predicted Density 1.36 ± 0.1 g/cm3 [2]

Predicted pKa 2.84 ± 0.60[2]

Appearance Solid (form may vary)

Solubility

While specific data is unavailable, related non-

glycosylated arylomycins may have limited

aqueous solubility.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Arylomycin B3 is essential to ensure safety.

1. Designated Work Area:

All handling of Arylomycin B3, especially of the solid compound, should be conducted in a

designated area, such as a certified chemical fume hood or a glove box, to minimize

inhalation exposure.

Ensure that a spill kit and appropriate waste containers are readily accessible.

2. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Arylomycin B3 in a tightly sealed, clearly labeled container.

Follow the supplier's recommendations for storage temperature, which is typically at room

temperature for shipping but may require specific conditions upon receipt as indicated on the

Certificate of Analysis.[1]
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3. Weighing and Solution Preparation:

When weighing the solid compound, use a powder containment hood or a glove box to

prevent the generation of dust.

To minimize dust, consider using wet-handling techniques, such as carefully dampening the

powder with a suitable solvent.

When preparing solutions, slowly add the compound to the solvent to avoid splashing.

4. Experimental Use:

Conduct all reactions and manipulations involving Arylomycin B3 within a chemical fume

hood.

Use the smallest amount of the compound necessary for the experiment.

5. Decontamination:

After handling, decontaminate all surfaces and equipment with an appropriate solvent or

cleaning agent.

Properly dispose of all contaminated materials as outlined in the disposal plan.

Disposal Plan
Treat all Arylomycin B3 waste as hazardous chemical waste. Adhere strictly to your

institution's EHS guidelines for disposal.

1. Waste Segregation:

Do not mix Arylomycin B3 waste with other waste streams unless compatibility is

confirmed.

2. Solid Waste:

Collect all solid waste, including contaminated consumables (e.g., pipette tips, gloves,

weighing paper), in a designated, labeled hazardous waste container.
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3. Liquid Waste:

Collect all liquid waste containing Arylomycin B3, including stock solutions and reaction

mixtures, in a sealed, labeled, and chemically compatible hazardous waste container.

Do not pour any liquid waste containing Arylomycin B3 down the drain.

4. Sharps Waste:

Dispose of any contaminated sharps (e.g., needles, razor blades) in a designated sharps

container for hazardous waste.

5. Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name

"Arylomycin B3." Include the date and the name of the principal investigator.

Experimental Workflow and Safety Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15581949?utm_src=pdf-body
https://www.benchchem.com/product/b15581949?utm_src=pdf-body
https://www.benchchem.com/product/b15581949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arylomycin B3: Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Arylomycin B3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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